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Compound of Interest

Compound Name: 2-Fluoroaniline

Cat. No.: B146934

Essential Safety and Handling Guide for 2-
Fluoroaniline

This guide provides immediate and essential safety protocols for laboratory professionals
handling 2-Fluoroaniline. It includes detailed information on personal protective equipment,
operational procedures, emergency plans, and disposal methods to ensure the safe and
compliant use of this chemical.

Chemical Safety Data

The following table summarizes the key quantitative safety data for 2-Fluoroaniline, providing
a quick reference for hazard assessment.
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Property Value Source(s)
Molecular Formula CeHeFN [1]
Molecular Weight 111.12 g/mol [1]12]
Appearance Clear to yellow liquid [2][3]
Odor Mild sweet odor [3114]
Flash Point 60 °C (140 °F) Closed Cup [4][5]
Boiling Point 175 °C (347 °F) at 760 mmHg [4]
Melting Point -28.5 °C (-19.3 °F) [4]
Density 1.1513 g/cm?3 at 21 °C (69.8 "
°F)

Vapor Pressure 1.0 mmHg [4]
Log Pow 1.386 [2]
UN Number 2941 [1]
Transport Hazard Class 6.1 [1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure. The required PPE varies
based on the scale of the operation and potential for exposure.
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Protection Type

Standard Equipment

For Large Spills /| Enclosed
Spaces

Eye/Face

Tightly fitting safety goggles or
a face shield (minimum 8-
inch). Must conform to EN 166
(EU) or NIOSH (US)
standards.[1][6]

Full-face respirator.[6]

Skin

Chemical-resistant gloves
(e.g., rubber gloves, inspected
before use), and a complete
protective suit. Flame-retardant
and antistatic clothing is
recommended.[1][5][6]

Gas-tight suit (EN 943).[3]

Respiratory

Use only in a well-ventilated
area or under a chemical fume
hood. If risk assessment
indicates, use a full-face
respirator with appropriate
cartridges (e.g., type ABEK,
EN 14387).[1]

Self-contained breathing
apparatus (SCBA) (EN 136 +
EN 137).[3]

Operational Plan: Handling and Storage

Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.

 Emergency eyewash stations and safety showers must be immediately accessible.[3]

Safe Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Read and
understand the Safety Data Sheet (SDS).
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» Handling: Avoid all contact with skin and eyes and prevent inhalation of vapors.[1] Do not
eat, drink, or smoke in the handling area.[2]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1] Implement measures to prevent the buildup of electrostatic charge.[1]

» Hygiene: Wash hands thoroughly after handling and before breaks.[1] Contaminated work
clothing should not be allowed out of the workplace and must be washed before reuse.[6]

Storage Conditions:

» Store in a cool, dry, and well-ventilated place.[1][6]
o Keep the container tightly closed and sealed.[1][6]
o Store locked up.[6]

» Store separately from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[7]

Emergency Plan: Spills and Exposure

Accidental Release Measures:

o Evacuate: Immediately evacuate personnel from the spill area.[1]

» Ventilate & Isolate: Ensure adequate ventilation and remove all ignition sources.[1]

» Containment: Prevent the spill from entering drains or waterways.[6] Dam up the liquid spill if
possible.[3]

e Cleanup:
o Wear appropriate PPE, including respiratory protection.[1]

o Absorb the spill with inert, non-combustible material (e.g., sand, silica gel, universal
binder).[7]
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o Collect the absorbed material using spark-proof tools into a suitable, closed container for
disposal.[6]

o Clean the spill area thoroughly.

First Aid Procedures:

Exposure Route Immediate Action

Move the person to fresh air. If breathing is
_ difficult or has stopped, provide artificial
Inhalation o . . .
respiration or oxygen. Seek immediate medical

attention.[6][8]

Immediately remove all contaminated clothing.
) [6] Wash the affected skin with plenty of soap
Skin Contact . .
and water for at least 15 minutes.[1] If skin

irritation or a rash occurs, get medical help.[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[1] Remove contact
lenses if present and easy to do so.[6] Continue

rinsing and seek immediate medical attention.[2]

Do NOT induce vomiting.[1] Rinse the mouth
_ with water.[2] Never give anything by mouth to
Ingestion ]
an unconscious person.[1] Get emergency

medical help immediately.[6]

Disposal Plan

All waste materials must be treated as hazardous waste.

o Collection: Collect waste 2-Fluoroaniline and contaminated materials (e.g., absorbents,
gloves) in properly labeled, sealed containers.[6] Do not mix with other waste.[3]

» Disposal: Dispose of the waste through a licensed professional waste disposal service.[1]
Disposal must be in accordance with all applicable local, regional, and national regulations.
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[2][3] Do not dispose of into drains or the environment.[6][9]
o Packaging: Dispose of contaminated packaging as unused product.[1]

Caption: Workflow for the safe handling of 2-Fluoroaniline from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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